Cas no 53551-74-9 (2-Mercapto-4,6-di-tert-butylphenol)

• Product Name: 2-Mercapto-4,6-di-tert-butylphenol
• CAS No: 53551-74-9
• MF: C₁₄H₂₂OS
• MW: 238.388883113861
• CID: 1061937
• PubChem ID: 3041162
• Update Time: 2025-06-07

2-Mercapto-4,6-di-tert-butylphenol Chemical and Physical Properties

Names and Identifiers

• 2-Mercapto-4,6-di-tert-butylphenol
• 2,4-ditert-butyl-6-sulfanylphenol
• 2-Mercapto-4,6-di-te
• 2,4-di-tert-butyl-6-mercaptophenol
• 2-mercapto-4,6-di-tert-butyl-phenol
• 2-sulfanyl-4,6-ditert-butyl-phenol
• 3,5-di-t-butyl-2-hydroxybenzenethiol
• 3,5-di-tert-butyl-2-hydroxybenzenethiol
• 3,5-di-tert-butyl-2-hydroxythiophenol
• 4,6-di-tert-butyl-2-mercaptopheno
• 4,6-Di-tert-butyl-2-mercaptophenol
• AC1MIALM
• CTK1H2883
• Phenol, 2,2-bis(1,1-dimethylethyl)-6-mercapto-
• Phenol, 2,4-di-tert-butyl-6-mercapto-
• 2,2-Bis(1,1-dimethylethyl)-6-mercaptophenol
• 3,5-di-t-butyl-2-hydroxythiophenol
• DB-293186
• SEUXZGMOSAXITB-UHFFFAOYSA-N
• AKOS030240240
• 53551-74-9
• SCHEMBL1685565
• DTXSID10201763
• 4,6-Di-tert-butyl-2-mercaptophenol; 2,4-Dis(1,1-dimethylethyl)-6-mercaptophenol
• starbld0020617

• Inchi： 1S/C14H22OS/c1-13(2,3)9-7-10(14(4,5)6)12(15)11(16)8-9/h7-8,15-16H,1-6H3
• InChI Key： SEUXZGMOSAXITB-UHFFFAOYSA-N
• SMILES： SC1C=C(C=C(C=1O)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 238.13926
• Monoisotopic Mass: 238.139136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.2
• XLogP3: 5.1

Experimental Properties

• Density: 1.019
• Boiling Point: 296°C at 760 mmHg
• Flash Point: 132.8°C
• Refractive Index: 1.537
• PSA: 20.23